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Compound of Interest

Compound Name: 2-Bromobenzyl bromide

Cat. No.: B1265691 Get Quote

This technical guide provides comprehensive safety, handling, and emergency information for

2-Bromobenzyl bromide (CAS No: 3433-80-5), tailored for researchers, scientists, and

professionals in drug development. The information is compiled from various Safety Data

Sheets (SDS) to ensure a thorough understanding of the compound's properties and

associated hazards.

Identification and Chemical Properties
2-Bromobenzyl bromide, also known as α,o-Dibromotoluene, is a versatile reagent used in

organic synthesis, particularly in the pharmaceutical industry for introducing the 2-bromobenzyl

moiety into molecules.[1][2] Its reactivity necessitates a detailed understanding of its chemical

and physical properties for safe handling.

Table 1: Physical and Chemical Properties of 2-Bromobenzyl Bromide | Property | Value |

Citations | | :--- | :--- | :--- | | Molecular Formula | C₇H₆Br₂ |[3][4] | | Molecular Weight | 249.93

g/mol |[4][5] | | Appearance | White to light yellow solid or colorless to light yellow liquid |[4][6][7]

[8] | | Melting Point | 29 - 32 °C (84.2 - 89.6 °F) |[1][5][6][7][8] | | Boiling Point | 129 °C (264.2

°F) @ 19 mmHg |[1][5][6][7][8] | | Flash Point | > 110 °C (> 230 °F) - closed cup |[6][9][10] | |

Solubility | Insoluble in water.[1][8] Soluble in dioxane.[5] | | Refractive Index | n20/D 1.619 |[1]

[5][8] |
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2-Bromobenzyl bromide is classified as a hazardous substance and requires careful

handling.[6][11] It is corrosive and can cause severe skin burns and eye damage.[4][6][12][13]

The substance is also toxic if inhaled and is a lachrymator, meaning it irritates the eyes and

causes tearing.[3][4][6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Citations

Skin Corrosion /
Irritation

1B / 1C
H314: Causes
severe skin burns
and eye damage

[6][10][12][13]

Serious Eye Damage 1
H318: Causes serious

eye damage
[10][13]

Acute Toxicity,

Inhalation
3 H331: Toxic if inhaled [3]

| Corrosive to Metals | 1 | H290: May be corrosive to metals |[13][14] |

Signal Word:Danger[6][9][12][13]

Experimental Protocols and Safe Handling
Adherence to strict safety protocols is mandatory when working with 2-Bromobenzyl bromide
to minimize exposure risk.

Detailed methodologies for minimizing exposure are outlined below:

Engineering Controls: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood or a closed system to control vapor and dust emission.[3][6][13]

Safety showers and eyewash stations must be readily accessible and in close proximity to

the workstation.[6]

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or

NIOSH (US) standards.[12] A full face shield is also recommended for maximum protection.

[11]
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Skin Protection: Chemical-resistant gloves, such as PVC, must be worn.[11] Contaminated

gloves should be replaced immediately. Wear appropriate protective clothing and a PVC

apron to prevent any possibility of skin contact.[11][12]

Respiratory Protection: If ventilation is inadequate or if irritation is experienced, a full-face

respirator with a type P3 (EN 143) cartridge is required.[10][12] All respirator use must

comply with OSHA 29 CFR 1910.134 or equivalent European standards.[6]

In the event of a spill, follow these procedures:

Evacuation: Clear the area of all personnel and move upwind from the spill.[11]

Ventilation and Ignition Source Removal: Ensure adequate ventilation and remove all

sources of ignition.[11]

Containment and Cleanup: For minor spills, use dry cleanup procedures.[11] Sweep up the

material using non-sparking tools and place it into a suitable, labeled container for disposal.

[9][11] Avoid generating dust.[11][15] Do not allow the product to enter drains.[15]

Handling: Avoid all personal contact, including the inhalation of dust or vapors.[11] Use only

in a chemical fume hood.[16] Do not get in eyes, on skin, or on clothing.[3][16]

Storage: Store in a cool, dry, and well-ventilated area in the original, tightly sealed container.

[3][12][13] The storage area should be designated for corrosive materials.[3][6] Keep

refrigerated and store locked up.[3][12][13] This compound is incompatible with bases,

strong oxidizing agents, alcohols, amines, and metals.[6]

Disposal must be conducted in accordance with all local, regional, and national hazardous

waste regulations.[6][9][12] Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous.[6][9] The material may be disposed of via a

licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

[12]

Visualized Safety and Emergency Workflows
The following diagrams, generated using Graphviz, illustrate critical safety workflows for

handling 2-Bromobenzyl bromide.
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Caption: Logical workflow for the safe handling of 2-Bromobenzyl bromide.

Exposure to 2-Bromobenzyl Bromide

Inhalation Skin Contact Eye Contact Ingestion

1. Remove to fresh air.
2. Give oxygen if breathing is difficult.

3. Give artificial respiration if not breathing.

1. Immediately remove contaminated clothing.
2. Flush skin with soap and plenty of water

for at least 15 minutes.

1. Immediately flush eyes with water for at least 15 minutes,
under the eyelids.

2. Remove contact lenses if present.

1. Rinse mouth with water.
2. DO NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid emergency response protocol for various exposure routes.

Fire-Fighting and Emergency Measures
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Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or chemical

foam.[6][9][12]

Unsuitable Extinguishing Media: Do not use water, as the substance may react.[11]

Hazardous Combustion Products: During a fire, toxic and corrosive fumes may be

generated, including carbon monoxide, carbon dioxide, and hydrogen bromide.[6][9][11]

Protective Equipment: Firefighters must wear full body protective clothing and a self-

contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or

other positive pressure mode.[6][9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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